What is Roxadustat exactly?
Roxadustat is an analog of 2-OG and has been created to inhibit HIFPHs.
Roxadustat (also known as ASP1517, FG-4592) is a HIF that acts as a prolyl hydroxylase inhibition in a cell-free assay. It stabilizes HIF-2. Induces EPO production and stimulates erythropoiesis. Roxadustat has transiently but moderately elevated endogenous Erythropoietin levels and decreased Hepcidin.
Roxadustat is an N-acylglycine resulting from the formal condensation of the amino group of glycine with the carboxy group of 4-hydroxy-1-methyl-7-phenoxyisoquinoline-3-carboxylic acid. It inhibits the hypoxia-inducible prolyl hydroxylase. It plays an important role in EC 1.14.11.2 (procollagen -proline oxygenase) and EC 1.14.11.29(hypoxia-inducible proline dioxygenase), respectively. It is a member of the isoquinolines and an aromatic ether.
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